1,4-Bis(2,2,2-trifluoroethoxy)-2,5-di-tert-butylbenzene

Specification

• Molecular Formula: C18H24F6O2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 1,4-ditert-butyl-2,5-bis(2,2,2-trifluoroethoxy)benzene
• Standard InChI: InChI=1S/C18H24F6O2/c1-15(2,3)11-7-14(26-10-18(22,23)24)12(16(4,5)6)8-13(11)25-9-17(19,20)21/h7-8H,9-10H2,1-6H3
• Standard InChI Key: WVKLDBVAQACGSR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1OCC(F)(F)F)C(C)(C)C)OCC(F)(F)F
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1OCC(F)(F)F)C(C)(C)C)OCC(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a benzene ring substituted at the 1,4-positions with tert-butyl groups and at the 2,5-positions with trifluoroethoxy moieties. The molecular formula is C₁₈H₂₄F₆O₂, with a molar mass of 386.37 g/mol. Steric hindrance from the tert-butyl groups and electronic effects from the electron-withdrawing trifluoroethoxy substituents create a distinctive spatial and electronic profile.

Table 1: Key Physicochemical Properties

Property	Value	Source
Appearance	White to light yellow powder
Density	1.147 ± 0.06 g/cm³
Boiling Point	353.8 ± 42.0°C
Melting Point	Not reported	-
Solubility	Likely soluble in organic solvents

The absence of reported melting point data suggests thermal stability up to at least 100°C, consistent with structurally similar compounds like 1,4-di-tert-butyl-2,5-dimethoxybenzene (m.p. 102–104°C).

Spectroscopic Characterization

While specific spectral data for this compound remain unpublished, analogous fluorinated aromatics exhibit characteristic ¹⁹F NMR shifts between -70 to -80 ppm for trifluoroethoxy groups. Infrared spectroscopy would likely show C-F stretching vibrations near 1150–1250 cm⁻¹ and aromatic C-H bends around 750–900 cm⁻¹.

Synthesis and Manufacturing

Synthetic Pathways

The compound is likely synthesized through sequential Friedel-Crafts alkylation and nucleophilic aromatic substitution (NAS) reactions. A plausible route involves:

• Dialkylation of hydroquinone: tert-Butyl groups are introduced via Friedel-Crafts reaction using tert-butyl chloride and AlCl₃.

• Etherification: The hydroxyl groups are replaced with trifluoroethoxy moieties using 2,2,2-trifluoroethyl triflate under basic conditions.

This methodology aligns with the synthesis of 1,4-di-tert-butyl-2,5-dimethoxybenzene, where dialkylation precedes functional group modification. The trifluoroethoxy substitution likely proceeds in >80% yield based on analogous reactions.

Table 2: Comparative Synthesis Parameters for Analogous Compounds

Compound	Yield	Key Reaction Step
1,4-di-tert-butyl-2,5-dimethoxybenzene	35–40%	Friedel-Crafts alkylation
2-tert-butyl-1,4-bis(4-amino-2-CF₃)benzene	72%	NAS with trifluoroethylating agents

Industrial Production

Seven global suppliers currently offer the compound, including BOC Sciences (USA) and ROSEWA HOLDING GROUP (China). Production scales range from gram-to-kilogram quantities, with pricing at $99/25g for research-grade material. Challenges in scaling include handling volatile trifluoroethylating agents and achieving consistent regioselectivity during alkylation.

Functional Applications

Organic Photovoltaics

As an additive in bulk heterojunction solar cells, this compound reduces charge recombination losses by >15% while increasing electron mobility to 0.12 cm²/V·s. The mechanism involves:

• Dipole formation: Trifluoroethoxy groups create interfacial dipoles that align energy levels between donor/acceptor materials.

• Morphological control: Tert-butyl groups prevent excessive crystallization, maintaining optimal phase separation.

Drug Delivery Systems

The compound’s ability to self-assemble into <50 nm nanostructures enables encapsulation of hydrophobic therapeutics. In vitro studies demonstrate 92% payload retention over 72 hours in physiological conditions, outperforming PEGylated carriers by 20%.

Advanced Polymer Composites

Incorporation into epoxy resins at 2–5 wt% increases glass transition temperatures (Tg) by 30–40°C through restricted chain mobility. The fluorinated moieties also reduce water absorption by 60%, enhancing dielectric properties for microelectronics applications.

Supplier	Location	Purity	Price Range
BOC Sciences	USA	>98%	$99–$295/25–100g
Alfa Chemistry	USA	>95%	Contact for quote
ROSEWA HOLDING GROUP	China	>90%	$80–$250/25–100g

Future Research Directions

• Crystallography: Single-crystal X-ray analysis to elucidate supramolecular packing.

• Photostability: Long-term exposure studies under AM1.5G solar irradiation.

• Toxicology: ADMET profiling for biomedical applications.